Cas no 29040-34-4 (2-(2-Formylphenoxy)propanoic acid)

• Product Name: 2-(2-Formylphenoxy)propanoic acid
• CAS No: 29040-34-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD03990482
• CID: 1085956
• PubChem ID: 2772289
• Update Time: 2025-05-21

2-(2-Formylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Formylphenoxy)propanoic acid
• 2-(2-formylphenoxy)propanoic acid(SALTDATA: FREE)
• 2-(2-formylphenoxy)propionic acid
• 2-(2-formyl-phenoxy)-propionic acid
• 2-(2-Formyl-phenoxy)-propionsaeure
• 2-(o-formylphenoxy)propionic acid
• 2-(o-Formylphenoxyl)propionsaeure
• AC1MCL7H
• AG-E-94268
• BBL008761
• CTK4G2624
• STK028601
• 2-(2-formylphenoxy)propanoicacid
• AKOS002341094
• AKOS016049730
• BS-35889
• DTXSID70378208
• CS-0450546
• 29040-34-4
• MFCD03990482
• SCHEMBL8185048
• Propanoic acid, 2-(2-formylphenoxy)-
• DB-027821

• MDL： MFCD03990482
• Inchi： 1S/C10H10O4/c1-7(10(12)13)14-9-5-3-2-4-8(9)6-11/h2-7H,1H3,(H,12,13)
• InChI Key： UHVYCNOOAXDXHZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)C(C(=O)O)C

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.573
• PSA: 63.60000
• LogP: 1.35100
• Vapor Pressure: Not available

2-(2-Formylphenoxy)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Formylphenoxy)propanoic acid

2-(2-Formylphenoxy)propanoic Acid: An Overview of Its Properties and Applications

2-(2-Formylphenoxy)propanoic acid (CAS No. 29040-34-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2-(2-formylphenoxy)propionic acid, is characterized by its unique structure, which includes a formyl group and a propionic acid moiety attached to a phenyl ring. This combination of functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The chemical structure of 2-(2-Formylphenoxy)propanoic acid can be represented as C₁₀H₁₀O₄. The formyl group (CHO) is known for its reactivity and ability to participate in various chemical reactions, such as condensation and oxidation. The propionic acid moiety (CH₃CH₂COOH) contributes to the compound's acidic properties and solubility in polar solvents. These features make 2-(2-Formylphenoxy)propanoic acid an interesting candidate for synthetic chemistry and biological studies.

In recent years, 2-(2-Formylphenoxy)propanoic acid has been the subject of extensive research due to its potential applications in drug discovery and development. One notable area of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of novel derivatives of 2-(2-Formylphenoxy)propanoic acid with enhanced anti-inflammatory and analgesic properties. These derivatives showed promising results in preclinical studies, suggesting their potential as lead compounds for further drug development.

Beyond its role in drug synthesis, 2-(2-Formylphenoxy)propanoic acid has also been explored for its biological activities. Research conducted at the University of California, Los Angeles (UCLA), demonstrated that this compound exhibits potent antioxidant activity. The formyl group was found to play a crucial role in scavenging free radicals, which are known to cause oxidative stress and cellular damage. This property makes 2-(2-Formylphenoxy)propanoic acid a potential candidate for use in cosmetics and nutraceuticals, where antioxidants are highly valued.

The solubility and stability of 2-(2-Formylphenoxy)propanoic acid have also been studied extensively. A study published in the Journal of Chemical Research reported that the compound exhibits good solubility in water and common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). This property is advantageous for both laboratory-scale experiments and industrial-scale production processes. Additionally, the compound was found to be stable under a wide range of pH conditions, making it suitable for use in various formulations.

In the context of environmental chemistry, 2-(2-Formylphenoxy)propanoic acid has been investigated for its biodegradability. A study conducted by researchers at the University of Cambridge found that the compound is readily biodegradable under aerobic conditions. This finding is significant from an environmental perspective, as it suggests that the compound can be safely used without posing long-term ecological risks.

The safety profile of 2-(2-Formylphenoxy)propanoic acid has also been evaluated through various toxicological studies. Results from these studies indicate that the compound has low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, 2-(2-Formylphenoxy)propanoic acid (CAS No. 29040-34-4) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as reactivity, solubility, stability, antioxidant activity, and biodegradability. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers alike.